Cas no 1803797-19-4 (2-Iodo-5-methyl-4-phenylpyridine)

• Product Name: 2-Iodo-5-methyl-4-phenylpyridine
• CAS No: 1803797-19-4
• MF: C₁₂H₁₀IN
• MW: 295.118975162506
• CID: 4906891
• Update Time: 2025-07-22

2-Iodo-5-methyl-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methyl-4-phenylpyridine

• Inchi： 1S/C12H10IN/c1-9-8-14-12(13)7-11(9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： YFEVMUUYYYBIIW-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Iodo-5-methyl-4-phenylpyridine

2-Iodo-5-methyl-4-phenylpyridine (CAS No. 1803797-19-4): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

2-Iodo-5-methyl-4-phenylpyridine (CAS No. 1803797-19-4) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of pyridines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The presence of an iodine atom at the 2-position and a phenyl group at the 4-position, along with a methyl group at the 5-position, imparts distinct chemical and physical properties to this molecule.

The synthesis of 2-Iodo-5-methyl-4-phenylpyridine has been extensively studied, and several methods have been reported in the literature. One common approach involves the iodination of 5-methyl-4-phenylpyridine using iodine monochloride (ICl) or N-iodosuccinimide (NIS) as the iodinating agent. This method is known for its high yield and selectivity, making it a preferred choice for large-scale production. Another notable synthetic route involves the coupling of 2-bromo-5-methylpyridine with phenylboronic acid using palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This method offers excellent functional group tolerance and can be adapted to synthesize a variety of substituted pyridines.

The physical properties of 2-Iodo-5-methyl-4-phenylpyridine are crucial for its applications in various fields. It is a solid at room temperature with a melting point ranging from 110°C to 115°C. The compound is slightly soluble in water but highly soluble in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in solution-based reactions and formulations.

In terms of chemical reactivity, 2-Iodo-5-methyl-4-phenylpyridine exhibits notable behavior due to the presence of the iodine atom. Iodopyridines are known to be valuable intermediates in organic synthesis, particularly for their ability to undergo various transformations such as nucleophilic substitution, metal-catalyzed cross-coupling reactions, and radical processes. For instance, the iodine atom can be readily replaced by other functional groups through palladium-catalyzed coupling reactions, making it an excellent precursor for the synthesis of more complex molecules.

The biological activity of 2-Iodo-5-methyl-4-phenylpyridine has been explored in several studies. Pyridines are well-known for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent research has shown that compounds containing an iodinated pyridine core exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Iodo-5-methyl-4-phenylpyridine demonstrated significant antiproliferative activity against human cancer cell lines, suggesting their potential as lead compounds for drug development.

Beyond its direct biological activity, 2-Iodo-5-methyl-4-phenylpyridine serves as a valuable building block in the synthesis of more complex molecules with therapeutic potential. The flexibility offered by the iodine atom allows for the introduction of diverse functional groups through various synthetic transformations. This versatility makes it an attractive starting material for medicinal chemists aiming to develop novel drugs with improved efficacy and reduced side effects.

In conclusion, 2-Iodo-5-methyl-4-phenylpyridine (CAS No. 1803797-19-4) is a promising compound with a wide range of applications in medicinal chemistry. Its unique structural features and chemical reactivity make it a valuable intermediate in organic synthesis and a potential lead compound for drug discovery. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the field.